Cas no 1805102-92-4 (Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate
• CAS No: 1805102-92-4
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4948274
• Update Time: 2025-07-23

Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7BrF3NO2S/c1-2-18-10(17)7-4-9(19-11(13,14)15)6(5-16)3-8(7)12/h3-4H,2H2,1H3
• InChI Key： XBCGCGPWIMCJLX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C=C1C(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 4.3
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate

Recent Advances in the Study of Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate (CAS: 1805102-92-4)

Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate (CAS: 1805102-92-4) is a fluorinated aromatic ester that has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by the presence of a bromo, cyano, and trifluoromethylthio substituents on the benzene ring, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals.

Recent studies have focused on the synthetic utility of Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate as a building block for the construction of heterocyclic compounds. Researchers have demonstrated its efficacy in palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups. For instance, Suzuki-Miyaura coupling reactions with this compound have yielded novel aryl derivatives with potential antimicrobial and anticancer properties. The presence of the trifluoromethylthio group is particularly noteworthy, as it enhances the lipophilicity and metabolic stability of the resulting molecules, making them attractive candidates for drug discovery.

In addition to its synthetic applications, Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate has been investigated for its direct biological activities. Preliminary screening studies indicate that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Molecular docking simulations suggest that the trifluoromethylthio moiety plays a critical role in binding to the active sites of these enzymes, highlighting its potential as a pharmacophore in the design of new anti-inflammatory agents.

Further research has explored the environmental and toxicological profiles of Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate. While the compound shows promise in laboratory settings, its stability under various conditions and potential ecotoxicological effects require thorough evaluation. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), have facilitated the accurate quantification and detection of this compound in complex matrices, aiding in both pharmacokinetic and environmental fate studies.

Looking ahead, the continued exploration of Ethyl 2-bromo-4-cyano-5-(trifluoromethylthio)benzoate is expected to yield significant contributions to medicinal chemistry and materials science. Ongoing efforts are directed toward optimizing its synthetic routes, expanding its application scope, and elucidating its mechanism of action in biological systems. Collaborative research between academia and industry will be crucial in translating these findings into practical innovations.